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Compound of Interest

Compound Name: 2,6-Diethylaniline

Cat. No.: B152787

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 2,6-Diethylaniline. The information is curated for professionals in research and
development, particularly in the fields of chemistry and drug development. This document
presents quantitative data in a structured format, details relevant experimental methodologies,
and includes visualizations of key chemical processes involving 2,6-Diethylaniline.

Core Physicochemical Data

2,6-Diethylaniline is a significant chemical intermediate, appearing as a colorless to pale
yellow or reddish-brown liquid.[1][2] Its primary applications are in the synthesis of dyes,
pigments, pharmaceuticals, and agricultural chemicals, such as herbicides.[1][3][4] It also
serves as a corrosion inhibitor.[5] The following tables summarize its key physicochemical
properties.

General and Physical Properties
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Property Value Source(s)

Molecular Formula C1oH1sN [61[7]

Molecular Weight 149.23 - 149.24 g/mol [5]61[7]

Physical State Liquid at 15-20 °C [6][8]
Colorless to pale yellow or

Appearance ) T [1][2119]
reddish-brown liquid

Odor Slight amine odor [1][5]

Density 0.906 g/mL at 25 °C [2][10][11]

Specific Gravity (20/20) 0.96 [6]

Boiling Point 216 - 243 °C [2][5][6][10]

Melting Point 3-4°C [2][12][13]

Vapor Pressure 0.02 mmHg at 20 °C [2][10]

Refractive Index n20/D 1.545 [2][10][11]

Flash Point 115 - 123 °C (closed cup) [6][10][14]

Property Value Source(s)
0.67 g/L at 26.7 °C (sparing|

Water Solubility J (sparingly [1][2][11]
soluble)

o ) Soluble in ether, alcohol,

Solubility in Organic Solvents [5][6][11]
benzene, chloroform

logP (Octanol/Water Partition

o 2.87-2.92 [12][13]

Coefficient)

pKa 4.13 £ 0.10 (Predicted) [2]
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Experimental Protocols for Physicochemical
Property Determination

The following sections detail the general experimental methodologies for determining the key
physicochemical properties of organic compounds like 2,6-Diethylaniline. These protocols are
based on standard laboratory techniques and OECD guidelines for the testing of chemicals.[1]

[2]

Determination of Melting Point

The melting point of a solid organic compound is a crucial indicator of its purity. A sharp melting
point range (typically 0.5-1.0°C) is indicative of a pure substance, while impurities tend to
depress and broaden the melting range.[5]

Methodology: Capillary Method

Sample Preparation: A small amount of the solid compound is finely powdered and packed
into a thin-walled capillary tube, sealed at one end, to a height of 1-2 mm.[13][15]

o Apparatus: The capillary tube is attached to a thermometer, and both are placed in a heating
bath (e.g., Thiele tube with mineral oil) or a melting point apparatus with a heated metal
block.[5][15]

e Heating: The apparatus is heated slowly and steadily, at a rate of approximately 1-2°C per
minute as the expected melting point is approached.[5]

o Observation: The temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire solid has turned into a clear liquid (T2) are recorded. The
melting point is reported as the range T1-T2.[15]

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[11]

Methodology: Micro Boiling Point Determination
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Sample Preparation: A small volume (a few drops) of the liquid is placed in a small test tube
or fusion tube.[9][10]

Capillary Inversion: A capillary tube, sealed at one end, is placed inverted (open end down)
into the liquid.[10]

Heating: The test tube assembly is attached to a thermometer and heated in a suitable
heating bath (e.g., Thiele tube or aluminum block).[9][10]

Observation: As the liquid is heated, a stream of bubbles will emerge from the open end of
the capillary tube. The heating is stopped, and the liquid is allowed to cool slowly. The boiling
point is the temperature at which the bubbling stops and the liquid just begins to enter the
capillary tube.[16]

Determination of Water Solubility

Solubility is a measure of the maximum amount of a solute that can dissolve in a specified
amount of solvent at a given temperature.

Methodology: Shake-Flask Method

Sample Preparation: A known amount of 2,6-Diethylaniline is added to a known volume of
water in a flask.

Equilibration: The flask is sealed and agitated (e.g., in a shaker bath) at a constant
temperature for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation: The mixture is allowed to stand, and if an excess of the solute is present,
the undissolved portion is separated from the saturated solution by centrifugation or filtration.

Quantification: The concentration of 2,6-Diethylaniline in the aqueous phase is determined
using a suitable analytical technique, such as High-Performance Liquid Chromatography
(HPLC) or UV-Vis spectroscopy. The solubility is then expressed in g/L or mol/L.

Determination of pKa

The pKa is a measure of the acidity of a compound. For an amine like 2,6-Diethylaniline, the
pKa refers to the acidity of its conjugate acid, the anilinium ion.
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Methodology: Potentiometric Titration

e Solution Preparation: A known concentration of 2,6-Diethylaniline is dissolved in a suitable
solvent (often a mixture of water and an organic solvent to ensure solubility).

« Titration: The solution is titrated with a standardized solution of a strong acid (e.g., HCI).

e pH Measurement: The pH of the solution is monitored throughout the titration using a
calibrated pH meter.

o Data Analysis: A titration curve (pH vs. volume of titrant added) is plotted. The pKa is the pH
at the half-equivalence point, where half of the aniline has been protonated. Computational
methods based on electronic structure calculations can also be used to predict pKa values.
[17][18]

Determination of logP (Octanol/Water Partition
Coefficient)

The logP value is a measure of a compound's lipophilicity and is a critical parameter in drug
development, influencing absorption, distribution, metabolism, and excretion (ADME)
properties.

Methodology: Shake-Flask Method

Phase Preparation: Equal volumes of n-octanol and water are pre-saturated with each other.

» Partitioning: A known amount of 2,6-Diethylaniline is dissolved in one of the phases (usually
the one in which it is more soluble). The two phases are then combined in a separatory
funnel and shaken vigorously for a set period to allow for partitioning between the two layers.

e Phase Separation: The mixture is allowed to stand until the two phases have completely
separated.

¢ Quantification: The concentration of 2,6-Diethylaniline in both the n-octanol and the
agueous phase is determined using an appropriate analytical method (e.g., HPLC-UV).
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o Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the
octanol phase to the concentration in the aqueous phase. The logP is the base-10 logarithm
of P.[19]

Alternative Methodology: Reverse-Phase High-Performance Liquid Chromatography (RP-
HPLC)

A faster, indirect method involves correlating the retention time of the compound on a reverse-
phase HPLC column (with a nonpolar stationary phase) to the logP values of a series of known
standards.[20]

Visualizations of Chemical Processes

The following diagrams, generated using the DOT language, illustrate key processes involving
2,6-Diethylaniline.

Industrial Synthesis of 2,6-Diethylaniline
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Caption: Experimental workflow for the industrial synthesis of 2,6-Diethylaniline.
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Metabolic Pathway of 2,6-Diethylaniline
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Caption: Metabolic pathway of 2,6-Diethylaniline in microsomal systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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